1-[3-(2-Methoxyphenyl)propyl]-1,2,4-triazole

• IUPAC Name: 1-[3-(2-methoxyphenyl)propyl]-1,2,4-triazole
• InChI: InChI=1S/C12H15N3O/c1-16-12-7-3-2-5-11(12)6-4-8-15-10-13-9-14-15/h2-3,5,7,9-10H,4,6,8H2,1H3
• InChI Key: SMSNBOVVYXZSMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCCN2C=NC=N2
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol

Description

1-[3-(2-Methoxyphenyl)propyl]-1,2,4-triazole (MMPT) is a chemical compound that belongs to the class of triazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. MMPT has been shown to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 1-[3-(2-Methoxyphenyl)propyl]-1,2,4-triazole is not fully understood, but it is believed to interact with various molecular targets in the body. One proposed mechanism of action is through the inhibition of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators. This compound has also been shown to interact with ion channels and receptors in the body, which may contribute to its analgesic and anti-tumor effects.
Biochemical and Physiological Effects
This compound has been shown to exhibit a wide range of biochemical and physiological effects, including anti-inflammatory, analgesic, and anti-tumor properties. It has also been shown to have antioxidant and neuroprotective effects, which may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[3-(2-Methoxyphenyl)propyl]-1,2,4-triazole in lab experiments is its relatively simple synthesis method, which allows for large-scale production. In addition, this compound has been shown to be relatively stable under various conditions, making it a useful tool for studying various molecular targets in the body. However, one limitation of this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 1-[3-(2-Methoxyphenyl)propyl]-1,2,4-triazole. One area of interest is in the development of new analogs with improved pharmacological properties. In addition, further research is needed to fully elucidate the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, the development of new methods for synthesizing this compound may lead to more efficient and cost-effective production of this compound.

Synthesis Methods

The synthesis of 1-[3-(2-Methoxyphenyl)propyl]-1,2,4-triazole involves a series of chemical reactions that are carried out in a laboratory setting. One of the most common methods for synthesizing this compound is through the reaction of 2-methoxyphenylacetonitrile with hydrazine hydrate and propionic acid. The resulting product is then treated with acetic acid to obtain this compound in high yield.

Scientific Research Applications

1-[3-(2-Methoxyphenyl)propyl]-1,2,4-triazole has been extensively studied for its potential applications in various scientific fields. One of the most significant areas of research is in medicinal chemistry, where this compound has been shown to exhibit promising anti-inflammatory, analgesic, and anti-tumor properties. In addition, this compound has been investigated for its potential use as a diagnostic tool for detecting certain types of cancer.